Cas no 7499-68-5 (Butanamide,2-(1,1-dimethylethyl)-3,3-dimethyl-)

Butanamide,2-(1,1-dimethylethyl)-3,3-dimethyl- structure
7499-68-5 structure
Product Name:Butanamide,2-(1,1-dimethylethyl)-3,3-dimethyl-
CAS No:7499-68-5
MF:C10H21NO
MW:171.279843091965
CID:574991
PubChem ID:348406
Update Time:2025-04-19

Butanamide,2-(1,1-dimethylethyl)-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Butanamide,2-(1,1-dimethylethyl)-3,3-dimethyl-
    • 2-tert-butyl-3,3-dimethylbutanamide
    • 2-tert-butyl-3,3-dimethyl-butyramide
    • AC1L89HL
    • Di-tert.-butylacetamid
    • Di-tert.-butyl-essigsaeure-amid
    • KB-232226
    • NSC407687
    • NSC 407687
    • DTXSID80324776
    • NSC-407687
    • 7499-68-5
    • SCHEMBL8658262
    • Inchi: 1S/C10H21NO/c1-9(2,3)7(8(11)12)10(4,5)6/h7H,1-6H3,(H2,11,12)
    • InChI Key: ATEOULKLXIQSIY-UHFFFAOYSA-N
    • SMILES: O=C(C(C(C)(C)C)C(C)(C)C)N

Computed Properties

  • Exact Mass: 171.16243
  • Monoisotopic Mass: 171.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09
  • LogP: 2.88040
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